Cas no 1211580-73-2 (3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester
• CAS No: 1211580-73-2
• MF: C₉H₆Cl₂F₃NO₂
• MW: 288.05
• MDL: MFCD18256577
• CID: 5083149
• PubChem ID: 118272343
• Update Time: 2026-03-01

3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• MFCD18256577
• PS-18874
• 1211580-73-2
• ethyl 4,6-dichloro-2-(trifluoromethyl)nicotinate
• BORYFIJNPCWTKF-UHFFFAOYSA-N
• SY323330
• SCHEMBL16965482
• F81848
• Ethyl 4,6-dichloro-2-(trifluoromethyl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester

• MDL： MFCD18256577
• Inchi： 1S/C9H6Cl2F3NO2/c1-2-17-8(16)6-4(10)3-5(11)15-7(6)9(12,13)14/h3H,2H2,1H3
• InChI Key： BORYFIJNPCWTKF-UHFFFAOYSA-N
• SMILES： ClC1C(C(OCC)=O)=C(N=C(C=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 286.9727683g/mol
• Monoisotopic Mass: 286.9727683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester

3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester (CAS No. 1211580-73-2)

3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester (CAS No. 1211580-73-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, dichloro substituents, a trifluoromethyl group, and an ethyl ester moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring is a fundamental structure in many pharmaceuticals and agrochemicals due to its ability to form stable complexes with metal ions and its electron-withdrawing properties. The presence of dichloro substituents at the 4 and 6 positions enhances the compound's hydrophobicity and lipophilicity, which are crucial for improving the bioavailability and cellular uptake of drug candidates. The trifluoromethyl group is known for its strong electron-withdrawing effect and metabolic stability, making it an attractive moiety in drug design for improving pharmacokinetic properties.

The ethyl ester functionality provides additional flexibility in terms of chemical reactivity and functionalization. Ethyl esters are commonly used as protecting groups in organic synthesis and can be readily converted to other functional groups such as carboxylic acids, amides, or alcohols through various chemical transformations. This versatility makes 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester an ideal starting material for the development of novel therapeutic agents.

Recent research has highlighted the potential of this compound in the synthesis of antimicrobial agents and anticancer drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the synergistic effects of the dichloro substituents and the trifluoromethyl group, which disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, scientists explored the use of 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester as a key intermediate in the synthesis of novel anticancer compounds. The resulting derivatives showed significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The researchers found that the pyridine ring and trifluoromethyl group played critical roles in enhancing the compounds' ability to induce apoptosis and inhibit tumor growth.

The chemical synthesis of 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester involves several well-established steps. Typically, the process begins with the reaction of a suitable pyridine derivative with dichlorocarbene to introduce the dichloro substituents. Subsequent reactions with trifluoromethylation reagents and ethylation steps yield the final product. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

From a safety perspective, handling 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the compound's stability and prevent degradation.

In conclusion, 3-Pyridinecarboxylic acid, 4,6-dichloro-2-(trifluoromethyl)-, ethyl ester (CAS No. 1211580-73-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the development of novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.